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Compound of Interest

Compound Name: Dinotefuran

Cat. No.: B8816431 Get Quote

This technical guide provides an in-depth analysis of the solubility of dinotefuran in water and

various organic solvents. The information is intended for researchers, scientists, and

professionals in drug development and crop protection who require a thorough understanding

of this third-generation neonicotinoid insecticide's physicochemical properties.

Dinotefuran: An Overview
Dinotefuran, with the chemical name (RS)-1-methyl-2-nitro-3-(tetrahydro-3-

furylmethyl)guanidine, is a broad-spectrum insecticide developed by Mitsui Chemicals.[1][2] It

is notable for its furanicotinyl group and the absence of a halogen element, distinguishing it

from other neonicotinoids.[3] Its mode of action involves the disruption of the insect nervous

system by acting as an agonist of nicotinic acetylcholine receptors (nAChRs).[1]

Aqueous Solubility of Dinotefuran
Dinotefuran exhibits significant solubility in water, a key factor in its systemic activity in plants

and its environmental mobility.[3][4]

Effect of Temperature on Water Solubility
The solubility of dinotefuran in water is temperature-dependent, increasing with higher

temperatures.
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Temperature (°C) Solubility (g/L) Purity (%)

10 39.0 ± 2.1 99.5

20 40 Not Specified

20 54.3 ± 1.3 99.5

20 39.83 99.9

25 39.83 Not Specified

30 89.7 ± 2.5 99.5

Data sourced from multiple references.[3][4][5][6]

Effect of pH on Water Solubility
The solubility of dinotefuran in aqueous solutions also varies with pH.

pH Temperature (°C) Solubility (g/L) Purity (%)

5.0 20 52.3 ± 1.0 99.5

7.0 20 54.5 ± 0.8 99.5

9.0 20 51.2 ± 1.8 99.5

Data sourced from reference[6].

Solubility of Dinotefuran in Organic Solvents
Dinotefuran demonstrates varying degrees of solubility in a range of organic solvents.
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Solvent Temperature (°C) Solubility

Acetone 20 ± 0.5 57.8 g/L

Dichloromethane 20 ± 0.5 60.9 g/L

Dimethylformamide (DMF) Not Specified ~10 mg/mL

DMSO Not Specified ~10 mg/mL

Ethanol 20 ± 0.5 19.4 g/L

Ethyl Acetate 20 ± 0.5 5.17 g/L

Heptane 20 ± 0.5 10.5 g/L

Hexane 20 ± 0.5 9.0 g/L

Methanol 20 57 g/L

Methanol 20 ± 0.5 57.2 g/L

Toluene 20 ± 0.5 148 mg/L

Xylene 20 ± 0.5 71.8 mg/L

Data sourced from multiple references.[3][5][6][7]

Experimental Protocol for Solubility Determination
The following provides a generalized methodology for determining the solubility of dinotefuran,

based on common laboratory practices for such assessments.

Materials and Equipment
Dinotefuran (analytical standard, purity >99%)

Solvents (HPLC grade): Water, Acetone, Methanol, etc.

Volumetric flasks and pipettes

Analytical balance
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Constant temperature water bath or incubator

Magnetic stirrer and stir bars

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector

(DAD)

Vortex mixer

Experimental Workflow
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Preparation

Equilibration

Sampling & Analysis

Quantification

Weigh Dinotefuran

Create Supersaturated Solution

Prepare Solvent

Incubate at Constant Temperature

Stir for 24-48 hours

Allow to Settle

Filter Aliquot

Dilute Sample

Inject into HPLC

Determine Concentration

Generate Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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